Cas no 96333-56-1 (6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid)

• Product Name: 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid
• CAS No: 96333-56-1
• MF: C₁₀H₉ClO₂S
• MW: 228.695260763168
• CID: 4358882
• Update Time: 2025-05-21

6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-
• 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid

• Inchi： 1S/C10H9ClO2S/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-2,4,7H,3,5H2,(H,12,13)
• InChI Key： JTLXFNVBJXFKBJ-UHFFFAOYSA-N
• SMILES： C1SC2=CC=C(Cl)C=C2CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid

Comprehensive Overview of 6-Chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid (CAS No. 96333-56-1)

6-Chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid (CAS No. 96333-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiopyran derivatives, which are known for their versatility in medicinal chemistry. The presence of a chloro substituent at the 6-position and a carboxylic acid group at the 3-position makes this molecule a valuable intermediate for synthesizing more complex bioactive molecules.

In recent years, the demand for heterocyclic compounds like 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators. The compound's thiochromane scaffold is structurally similar to several FDA-approved drugs, making it a focal point for studies on structure-activity relationships (SAR).

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid?" The synthesis typically involves the cyclization of appropriately substituted precursors, followed by functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and sustainability.

Another hot topic in the context of CAS No. 96333-56-1 is its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, though further validation is required. This aligns with the increasing consumer interest in natural and synthetic antioxidants, as evidenced by trending searches on platforms like Google Scholar and PubMed.

From an industrial perspective, 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid is often discussed in forums related to fine chemicals and custom synthesis. Companies specializing in contract research organizations (CROs) frequently list this compound in their catalogs, highlighting its relevance in high-throughput screening and lead optimization projects. The compound's molecular weight (229.68 g/mol) and logP value also make it a candidate for ADMET studies, a key focus area in modern drug development.

In summary, 6-chloro-3,4-dihydro-2H-1-benzothiopyran-3-carboxylic acid (CAS No. 96333-56-1) is a multifaceted compound with broad applicability in research and industry. Its structural features and synthetic accessibility position it as a valuable tool for scientists exploring new therapeutic agents and functional materials. As interest in tailored heterocycles continues to grow, this compound is likely to remain a subject of intense study and innovation.